4-ethoxy-2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole

• IUPAC Name: 4-ethoxy-2-[3-(imidazol-1-ylmethyl)azetidin-1-yl]-1,3-benzothiazole
• InChI: InChI=1S/C16H18N4OS/c1-2-21-13-4-3-5-14-15(13)18-16(22-14)20-9-12(10-20)8-19-7-6-17-11-19/h3-7,11-12H,2,8-10H2,1H3
• InChI Key: CIIRMEOESBQIQH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)N3CC(C3)CN4C=CN=C4
• Molecular Formula: C16H18N4OS
• Molecular Weight: 314.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Molecular Structure Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Physical And Chemical Properties Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Antibacterial Activity

EBT derivatives have demonstrated significant antibacterial properties. Researchers have synthesized and evaluated various EBT analogs against bacterial strains, including Gram-positive and Gram-negative bacteria. .

Photophysical Applications

EBT exhibits interesting photophysical properties, including fluorescence and phosphorescence. Researchers have utilized these characteristics for applications such as fluorescent probes, sensors, and imaging agents. The compound’s emission properties make it valuable in bioimaging and materials science.

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, which this compound is a part of, have a broad range of biological activities . They are known to interact with various targets, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, leading to a wide range of biological activities . The exact interaction would depend on the specific target and the structure of the compound.

Biochemical Pathways

Given the broad range of activities of imidazole derivatives, it can be inferred that multiple biochemical pathways could potentially be affected .

Result of Action

Given the broad range of biological activities of imidazole derivatives, it can be inferred that the compound could potentially have various effects at the molecular and cellular level .

Safety and Hazards

The safety and hazards of imidazole derivatives can vary widely depending on their specific chemical structure. Some imidazole derivatives are used as drugs and have been thoroughly tested for safety, while others may be harmful or toxic.

Future Directions

Given the broad range of biological activities exhibited by imidazole derivatives, there is ongoing interest in the development of new drugs based on this structure. Future research will likely continue to explore the potential of imidazole derivatives in various therapeutic areas.